Cas no 51410-44-7 (1-(4-methoxyphenyl)prop-2-en-1-ol)

• Product Name: 1-(4-methoxyphenyl)prop-2-en-1-ol
• CAS No: 51410-44-7
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD01732658
• CID: 371749
• PubChem ID: 40003
• Update Time: 2025-05-23

1-(4-methoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-ethenyl-4-methoxy-
• 1-(4-methoxyphenyl)prop-2-en-1-ol
• 1'-hydroxyestragole
• 1-[4-(methyloxy)phenyl]prop-2-en-1-ol
• 1-Hydroxyestragole
• BRN 1939006
• CCRIS 1873
• Estragole, 1'-hydroxy-
• DTXSID6020723
• A902492
• EN300-208408
• BENZYL ALCOHOL, p-METHOXY-alpha-VINYL-
• 3-06-00-05032 (Beilstein Handbook Reference)
• CHEMBL181994
• 1-(4-Methoxy-phenyl)-prop-2-en-1-ol
• RUPMSBPCFQDMAY-UHFFFAOYSA-N
• 51410-44-7
• AKOS006279321
• SCHEMBL1689680
• alpha-Ethenyl-4-methoxybenzenemethanol
• Vinyl-4-methoxy phenylcarbinol
• BCA41044
• 4-methoxy-alpha-vinylbenzyl alcohol
• vinyl-p-methoxyphenylcarbinol
• Q63088225

• MDL： MFCD01732658
• Inchi： 1S/C10H12O2/c1-3-10(11)8-4-6-9(12-2)7-5-8/h3-7,10-11H,1H2,2H3
• InChI Key： RUPMSBPCFQDMAY-UHFFFAOYSA-N
• SMILES： OC(C=C)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.0041 (rough estimate)
• Boiling Point: 231.67°C (rough estimate)
• Flash Point: 119.6°C
• Refractive Index: 1.5190 (estimate)
• PSA: 29.46
• LogP: 1.91460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-methoxyphenyl)prop-2-en-1-ol

Recent Advances in the Study of 1-(4-methoxyphenyl)prop-2-en-1-ol (CAS: 51410-44-7) in Chemical Biology and Pharmaceutical Research

1-(4-methoxyphenyl)prop-2-en-1-ol (CAS: 51410-44-7) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its methoxyphenyl and propenol functional groups, has been the subject of various studies exploring its synthesis, biological activity, and therapeutic potential. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 1-(4-methoxyphenyl)prop-2-en-1-ol, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for the enantioselective synthesis of this compound, achieving high enantiomeric excess (ee) and yield under mild reaction conditions. This advancement is critical for the scalable production of the compound, which is essential for further pharmacological evaluations.

In terms of biological activity, 1-(4-methoxyphenyl)prop-2-en-1-ol has shown promising results in preliminary screenings for anti-inflammatory and anticancer properties. A study conducted by researchers at the University of Cambridge revealed that the compound exhibits selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. Additionally, in vitro assays demonstrated its ability to induce apoptosis in certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

Further investigations into the mechanism of action of 1-(4-methoxyphenyl)prop-2-en-1-ol have utilized computational modeling and molecular docking studies. These studies have identified potential binding interactions with target proteins, such as COX-2 and various kinases, providing insights into its mode of action at the molecular level. Such findings are invaluable for the rational design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in the development of 1-(4-methoxyphenyl)prop-2-en-1-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on structural modifications to improve these pharmacokinetic properties, with some derivatives showing improved metabolic stability in animal models.

In conclusion, 1-(4-methoxyphenyl)prop-2-en-1-ol (CAS: 51410-44-7) represents a compound of significant interest in chemical biology and pharmaceutical research. Its synthetic accessibility, coupled with its demonstrated biological activities, positions it as a valuable scaffold for further drug discovery efforts. Ongoing research aims to optimize its pharmacological profile and explore its potential in treating various diseases, including inflammation and cancer. This brief underscores the importance of continued investigation into this compound and its derivatives to unlock their full therapeutic potential.